Cas no 1506827-83-3 (2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine)

2,2-Dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine is a structurally distinct cyclopropane derivative featuring a thiazole moiety, which imparts unique physicochemical and electronic properties. The compound's rigid cyclopropyl framework enhances stereochemical stability, while the thiazolyl group contributes to potential bioactivity, making it a valuable intermediate in pharmaceutical and agrochemical research. Its amine functionality allows for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship studies. The compound's well-defined molecular architecture offers advantages in drug design, particularly in modulating receptor interactions or improving metabolic stability. Its synthetic versatility and potential applications in medicinal chemistry underscore its utility as a specialized building block for targeted molecular development.
2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine structure
1506827-83-3 structure
Product Name:2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine
CAS No:1506827-83-3
MF:C9H14N2S
MW:182.285860538483
CID:6532963
PubChem ID:130488612
Update Time:2025-06-12

2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine
    • [2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropyl]methanamine
    • EN300-1868681
    • 1506827-83-3
    • Inchi: 1S/C9H14N2S/c1-9(2)6(3-10)8(9)7-4-11-5-12-7/h4-6,8H,3,10H2,1-2H3
    • InChI Key: WRANNYQWDOAZES-UHFFFAOYSA-N
    • SMILES: S1C=NC=C1C1C(CN)C1(C)C

Computed Properties

  • Exact Mass: 182.08776963g/mol
  • Monoisotopic Mass: 182.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 67.2Ų

2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine Pricemore >>

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Additional information on 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 1506827-83-3)

2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine, also known by its CAS number 1506827-83-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring structure and the presence of a thiazole moiety, which contributes to its potential biological activities and therapeutic applications.

The chemical structure of 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine consists of a cyclopropane ring substituted with two methyl groups and a thiazole ring. The thiazole ring, which contains a sulfur and a nitrogen atom, is known for its versatile biological properties, including antimicrobial, antifungal, and anti-inflammatory activities. The cyclopropane ring, on the other hand, imparts rigidity to the molecule, which can influence its conformational flexibility and binding interactions with biological targets.

Recent studies have explored the potential of 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its neuroprotective properties, 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine has been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby mitigating inflammatory responses. These findings suggest that 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine could be a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine have also been studied to evaluate its suitability for therapeutic use. Research has indicated that this compound exhibits favorable oral bioavailability and good tissue distribution. These characteristics are crucial for ensuring that the drug reaches its intended target sites in sufficient concentrations to exert its therapeutic effects. Furthermore, preliminary toxicity studies have shown that 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine has a low toxicity profile at therapeutic doses, making it a safe candidate for further clinical development.

In conclusion, 2,2-dimethyl-3-(1,3-thiazol-5-yl)cyclopropylmethanamine (CAS No. 1506827-83-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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